N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide

• IUPAC Name: N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide
• InChI: InChI=1S/C16H14BrClN2O4/c1-9-5-12(6-10(2)16(9)18)24-8-15(21)19-14-4-3-11(20(22)23)7-13(14)17/h3-7H,8H2,1-2H3,(H,19,21)
• InChI Key: HIHAAMPNTOHKCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Cl)C)OCC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])Br
• Molecular Formula: C16H14BrClN2O4
• Molecular Weight: 413.6 g/mol

Description

N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide, also known as BNPPA, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much investigation. In

Scientific Research Applications

N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide has been studied for its potential applications in a variety of scientific research areas, including cancer research, neuroscience, and drug discovery. In cancer research, N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide has been found to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment. In neuroscience, N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide has been shown to modulate the activity of certain ion channels, making it a potential candidate for the treatment of neurological disorders. Additionally, N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide has been used in drug discovery efforts to identify potential drug targets and develop new therapeutic agents.

Mechanism of Action

The mechanism of action of N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide is not fully understood, but it is believed to involve the modulation of ion channels and other cellular targets. Specifically, N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide has been shown to inhibit the activity of certain potassium channels, which can lead to changes in cellular excitability and neurotransmitter release. Additionally, N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide has been found to modulate the activity of certain enzymes and receptors, which can lead to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide are varied and depend on the specific cellular targets that are affected. In general, N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide has been found to modulate cellular excitability, neurotransmitter release, and signaling pathways. Additionally, N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide has been shown to induce apoptosis in cancer cells and inhibit the growth of cancer cells. These effects make N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide a potentially valuable tool for studying cellular physiology and developing new therapeutic agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide in lab experiments is its well-established synthesis method and known chemical properties. This makes it easy to obtain and work with in a laboratory setting. Additionally, N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide has been widely studied and has a well-understood mechanism of action, making it a valuable tool for studying cellular physiology and developing new therapeutic agents.
One of the limitations of using N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide in lab experiments is its potential toxicity. While N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide has been shown to be relatively safe in vitro, its effects in vivo are not fully understood. Additionally, the specificity of N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide for certain cellular targets may limit its usefulness in certain experimental settings.

Future Directions

There are many future directions for research on N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide. One area of interest is the development of new therapeutic agents based on the chemical structure of N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide. Additionally, further investigation into the mechanism of action of N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide and its effects on cellular physiology could lead to new insights into cellular signaling pathways and potential drug targets. Finally, the potential toxicity of N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide in vivo warrants further investigation, as this could limit its usefulness as a therapeutic agent.

Synthesis Methods

The synthesis of N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide involves the reaction of 2-bromo-4-nitroaniline with 4-chloro-3,5-dimethylphenol in the presence of acetic anhydride and triethylamine. The resulting intermediate is then treated with ethyl chloroacetate to yield the final product. This synthesis method has been well-established in the literature and has been used to produce N-(2-bromo-4-nitrophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide for a variety of research applications.